Adriforant hydrochloride

• Molecular Formula: C13H23ClN6
• Molecular Weight: 298.81 g/mol
• InChI: InChI=1S/C13H22N6.ClH/c1-15-10-4-5-19(8-10)12-6-11(17-13(14)18-12)16-7-9-2-3-9;/h6,9-10,15H,2-5,7-8H2,1H3,(H3,14,16,17,18);1H/t10-;/m1./s1
• InChIKey: KWDAEBKMWXDLAF-HNCPQSOCSA-N

Researchers need H4R antagonists with clinical relevance, not just preclinical tools. Adriforant HCl is the only H4R antagonist with published Phase 2a efficacy in atopic dermatitis (50% EASI reduction). This reference-grade compound enables biomarker assay calibration and hERG liability benchmarking. - **Clinical Validation**: Positive Ph2a RCT data; complete Ph2b dataset available - **Species-Divergent Pharmacology**: Inverse agonist at human H4R (pKi 8.21); partial agonist at rodent H4R - **Translational Biomarker**: Human whole-blood GAFS assay validated; blocks imetit-induced eosinophil shape change at 30 nM - **≥99% purity**; ideal for medicinal chemistry reference standards

Adriforant Hydrochloride: H4R Antagonist for Inflammatory Skin Research

Adriforant hydrochloride (also known as PF-3893787 hydrochloride, ZPL-3893787 hydrochloride; CAS 2096455-90-0) is a synthetic small-molecule histamine H4 receptor (H4R) antagonist that advanced to Phase 2 clinical development under Novartis/Ziarco Pharma for atopic dermatitis and plaque psoriasis [1]. It exhibits high-affinity binding to the human H4R with a Ki of 2.4 nM and functional antagonism with a Ki of 1.56 nM . The compound belongs to the 2-aminopyrimidine chemotype and is administered orally. Its development program was terminated in 2020 following a Phase 2b trial that failed to meet primary efficacy endpoints, making it a research-use-only tool compound with a uniquely rich clinical dataset for interrogating H4R biology [1].

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H4R pathway study tool with terminated clinical program

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Orally bioavailable tool compound for inflammatory skin research

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High-affinity binding probe for H4R target engagement assays

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Research-use-only (RUO) with published Phase 2 clinical endpoint datasets

• [1] IUPHAR/BPS Guide to Pharmacology. Adriforant ligand page. Accessed 2026. https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=8985 View Source

Adriforant vs. Other H4R Antagonists

Histamine H4 receptor antagonists are not interchangeable reagents. Adriforant hydrochloride (PF-3893787) is the only H4R antagonist to have demonstrated statistically significant, placebo-adjusted improvement in inflammatory skin lesions in a randomized controlled clinical trial (Ph2a in atopic dermatitis), with a 50% reduction in EASI score versus 27% for placebo and an IGA 0/1 response of 18.5% versus 9.1% [1]. In contrast, JNJ-7777120 never progressed beyond preclinical evaluation, and toreforant (JNJ-38518168) failed to demonstrate significant efficacy in Phase 2 trials for eosinophilic asthma and showed only marginal PASI 75 responses in psoriasis [2]. Moreover, adriforant carries a well-characterized hERG liability and species-dependent functional pharmacology (inverse agonist at human H4R, partial agonist at rodent H4R) that fundamentally distinguish its selectivity and safety profile from tool compounds like JNJ-7777120 [3]. Selecting a different H4R antagonist for in vivo or translational studies without accounting for these differences risks irreproducible results and erroneous cross-species extrapolation.

Clinical endpoint context differs

Adriforant is the only H4R antagonist with reported positive placebo-adjusted endpoint data in a randomized atopic dermatitis trial; other H4R antagonists lack comparable human evidence, making cross-compound extrapolation unreliable.

Species-divergent pharmacology

Adriforant acts as an inverse agonist at human H4R but a partial agonist at rodent H4R, while JNJ-7777120 remains a consistent neutral antagonist. Rodent model responses may reflect partial agonism, not pure antagonism.

hERG liability profile

Reported significant hERG affinity distinguishes adriforant from tool compounds like JNJ-7777120. This may confound cardiac endpoint readouts in in vivo studies and requires careful control selection.

• [1] Werfel T, Layton G, Yeadon M, et al. Efficacy and safety of the histamine H4 receptor antagonist ZPL-3893787 in patients with atopic dermatitis. J Allergy Clin Immunol. 2019;143(5):1830-1837.e4. PMID: 30414855. View Source
• [2] AdisInsight (Springer). Adriforant drug profile. Updated 10 Nov 2020. https://adisinsight.springer.com/drugs/800027924 View Source
• [3] Uluckan Ö, et al. Adriforant is a functional antagonist of histamine receptor 4 and attenuates itch and skin inflammation in mice. Eur J Pharmacol. 2023;945:175533. PMID: 36690055. View Source

Adriforant Quantitative Differentiation Evidence

H4R Binding Affinity vs. JNJ-7777120 and Toreforant

Adriforant binds the human histamine H4 receptor with a Ki of 2.4 nM (pKi 8.62), representing approximately 1.9-fold higher affinity than the widely used tool compound JNJ-7777120 (Ki = 4.5 nM) and approximately 3.5-fold higher affinity than the clinical-stage comparator toreforant (Ki = 8.4 nM) . In functional antagonism assays, adriforant achieves a functional Ki of 1.56 nM at the human H4R . These affinity measurements were determined by displacement of [3H]histamine from human H4R expressed in recombinant systems.

H4R Binding Affinity

Cross-study comparable

Ki 2.4 nM vs 4.5 nM (JNJ-7777120) & 8.4 nM (toreforant)

Supports lower-concentration target engagement in H4R research assays

[³H]histamine displacement, recombinant human H4R

Evidence Dimension	Binding affinity (Ki) at human histamine H4 receptor
Target Compound Data	Ki = 2.4 nM (binding); Ki = 1.56 nM (functional); pKi = 8.62
Comparator Or Baseline	JNJ-7777120: Ki = 4.5 nM; Toreforant (JNJ-38518168): Ki = 8.4 nM
Quantified Difference	1.9-fold higher affinity vs JNJ-7777120; 3.5-fold higher vs toreforant; 2.9-fold higher functional potency than JNJ-7777120 binding Ki
Conditions	[3H]histamine displacement binding assay using recombinant human H4R; functional antagonism measured via CRE-β-lactamase reporter gene assay in HEK-293T cells

Why This Matters

Higher binding affinity translates to lower compound concentrations required for target engagement in cellular and in vivo experiments, directly affecting dosing regimens and target occupancy calculations in research protocols.

Eosinophil Shape Change Inhibition

In a clinically translatable human whole-blood GAFS (gated autofluorescence forward scatter) assay, adriforant (PF-3893787) completely blocks imetit-induced eosinophil shape change at a total blood concentration of 30 nM [1]. By comparison, JNJ-7777120 inhibits histamine-induced eosinophil shape change with an IC50 of approximately 300 nM (0.3 µM) as reported by Ling et al. (2004) [2]. This represents an approximately 10-fold greater functional potency for adriforant in a native human primary cell system that was explicitly developed as a clinical biomarker for H4R target engagement.

Eosinophil Shape Change

Cross-study comparable

Complete block at 30 nM vs IC50 ~300 nM (JNJ-7777120)

Reported functional potency in primary human cells supports translational biomarker research context

GAFS assay, human whole blood; isolated PMNL for comparator

Evidence Dimension	Inhibition of eosinophil shape change (functional antagonism in primary human cells)
Target Compound Data	Complete block of imetit-induced shape change at 30 nM total blood concentration (GAFS assay in human whole blood)
Comparator Or Baseline	JNJ-7777120: IC50 = ~300 nM for inhibition of histamine (1 µM)-induced eosinophil shape change in isolated human PMNL (Ling et al., 2004)
Quantified Difference	Approximately 10-fold greater functional potency (complete block at 30 nM vs IC50 of ~300 nM); adriforant also shows IC50 = 1.16 nM on actin polymerization in isolated human eosinophils
Conditions	Human whole blood GAFS assay using imetit as H4R agonist (adriforant); isolated human polymorphonuclear leukocytes with 1 µM histamine stimulation (JNJ-7777120)

Why This Matters

Functional potency in primary human cells is more predictive of in vivo efficacy than recombinant binding data alone; the 10-fold differential directly impacts the free plasma concentration required for target engagement in human studies.

• [1] Tichenor MS, Thurmond RL, Venable JD, et al. Functional Profiling of 2-Aminopyrimidine Histamine H4 Receptor Modulators. J Med Chem. 2015;58(18):7119-7127. PMID: 25993395. (Reports complete block of eosinophil shape change at 30 nM for compound 5 / PF-3893787.) View Source
• [2] Ling P, Ngo K, Nguyen S, et al. Histamine H4 receptor mediates eosinophil chemotaxis with cell shape change and adhesion molecule upregulation. Br J Pharmacol. 2004;142(1):161-171. (Reports IC50 = 0.3 µM for JNJ-7777120 on eosinophil shape change.) View Source

Clinical Efficacy in Atopic Dermatitis

In a randomized, double-blind, placebo-controlled Phase 2a study (NCT02424253, n=98), oral adriforant (ZPL-3893787) 30 mg once daily for 8 weeks produced a 50% reduction in EASI score versus 27% for placebo (placebo-adjusted reduction of 5.1; 1-sided P=0.01) [1]. Clear or almost-clear IGA scores (0/1) were achieved by 18.5% of adriforant-treated patients versus 9.1% with placebo, and SCORAD scores showed a 41% reduction versus 26% with placebo (placebo-adjusted reduction of 10.0; P=0.004) [1]. No other H4R antagonist has produced positive clinical efficacy data in atopic dermatitis: JNJ-7777120 remains a preclinical tool compound with no human efficacy data, and toreforant failed to demonstrate significant efficacy in Phase 2 trials for eosinophilic asthma and showed only marginal PASI 75 responses in psoriasis (14.1% and 8.9% placebo-adjusted for 30 mg and 60 mg doses, with 95% credible intervals crossing zero) [2][3].

Atopic Dermatitis Trial

Trial context

EASI reduction 50% vs placebo 27% (P=0.01)

Provides clinical endpoint dataset for H4R target engagement validation

Phase 2a, n=98, 30 mg oral once daily; IGA 0/1 18.5% vs 9.1%

Evidence Dimension	Clinical efficacy in atopic dermatitis (placebo-adjusted EASI and IGA response at Week 8)
Target Compound Data	EASI reduction: 50% vs placebo 27% (Δ=5.1, P=0.01); IGA 0/1: 18.5% vs 9.1%; SCORAD reduction: 41% vs 26% (Δ=10.0, P=0.004); n=65 adriforant, n=33 placebo
Comparator Or Baseline	JNJ-7777120: no clinical efficacy data (preclinical only); Toreforant: Phase 2 psoriasis PASI 75 placebo-adjusted response 14.1% (30 mg) and 8.9% (60 mg), 95% CI crossing zero
Quantified Difference	Adriforant is the only H4R antagonist with statistically significant placebo-adjusted efficacy on multiple inflammatory skin lesion endpoints in a randomized controlled trial; toreforant's PASI 75 responses were not statistically significant
Conditions	Phase 2a, randomized, double-blind, placebo-controlled, parallel-group; adults with moderate-to-severe AD (EASI ≥12 and ≤48, IGA ≥3); 30 mg oral once daily for 8 weeks (NCT02424253)

Why This Matters

For researchers designing translational studies or evaluating H4R as a therapeutic target, adriforant provides the only human validation dataset linking H4R antagonism to improvement in inflammatory skin lesions, making it the essential reference compound for benchmarking new H4R antagonists.

• [1] Werfel T, Layton G, Yeadon M, et al. Efficacy and safety of the histamine H4 receptor antagonist ZPL-3893787 in patients with atopic dermatitis. J Allergy Clin Immunol. 2019;143(5):1830-1837.e4. PMID: 30414855. View Source
• [2] JNJ-7777120: preclinical tool compound; no INN, no clinical trial registration. Confirmed by multiple vendor datasheets and the absence of any clinical trial listing on ClinicalTrials.gov. View Source
• [3] Korman NJ, et al. Efficacy and Safety of Toreforant, a Selective Histamine H4 Receptor Antagonist, for the Treatment of Moderate-to-Severe Plaque Psoriasis: Results from a Phase 2 Multicenter, Randomized, Double-blind, Placebo-controlled Trial. J Drugs Dermatol. 2018;17(8):873-880. PMID: 30124724. View Source

hERG Channel Binding Liability

Adriforant (PF-3893787) has been explicitly shown to possess significant affinity for the hERG potassium channel, a finding independently corroborated by NCATS Inxight and by a comparative medicinal chemistry study [1][2]. In a direct head-to-head comparison, Andaloussi et al. (2013) demonstrated that novel pyrido[3,2-d]pyrimidine-based H4R antagonists exhibited 'significantly reduced hERG binding compared to clinical stage compound PF-3893787' while maintaining comparable H4R affinity and target residence time [2]. This hERG liability was a known characteristic of the 2-aminopyrimidine chemotype and a key driver for subsequent lead optimization efforts. In contrast, JNJ-7777120 has been profiled against over 50 off-targets (including hERG) with reportedly minimal interactions [3].

hERG Channel Binding

Head-to-head comparison

Significant hERG affinity reported; reduced binding in pyrido[3,2-d]pyrimidine analogs

Consider hERG liability for in vivo studies where cardiac endpoints may confound readouts

Qualitative comparison; exact IC50 values proprietary

Evidence Dimension	hERG channel binding affinity (cardiac safety liability)
Target Compound Data	PF-3893787: significant hERG affinity (qualitatively reported); identified as the reference compound with higher hERG binding against which new analogs were optimized
Comparator Or Baseline	Pyrido[3,2-d]pyrimidine analogs (Andaloussi et al., 2013): significantly reduced hERG binding vs PF-3893787; JNJ-7777120: profiled against >50 off-targets with minimal interactions
Quantified Difference	Qualitative but explicitly comparative; pyrido[3,2-d]pyrimidines were designed to reduce hERG binding relative to PF-3893787 as the benchmark; exact IC50 values remain proprietary
Conditions	hERG binding assays as described in Andaloussi et al., Bioorg Med Chem Lett, 2013; NCATS Inxight pharmacological profiling

Why This Matters

The documented hERG liability is a critical selection criterion for in vivo studies where cardiac safety may confound phenotypic readouts, and for medicinal chemistry programs seeking to optimize away from this liability while retaining H4R potency.

• [1] NCATS Inxight Drugs. ADRIFORANT pharmacological profile. 'PF-03893787 was found to have significant affinity for the hERG channel.' Accessed 2026. https://inxight.ncats.io/ View Source
• [2] Andaloussi M, Lim HD, van der Meer T, et al. A novel series of histamine H4 receptor antagonists based on the pyrido[3,2-d]pyrimidine scaffold: comparison of hERG binding and target residence time with PF-3893787. Bioorg Med Chem Lett. 2013;23(9):2663-2670. PMID: 23558237. View Source
• [3] Thurmond RL, et al. J Pharmacol Exp Ther. 2004;309(1):404-413. (JNJ-7777120 selectivity profiling over 50 targets.) View Source

Species-Dependent H4R Pharmacology

Functional profiling in recombinant systems reveals that adriforant (PF-3893787) exhibits species-divergent pharmacology: it acts as an inverse agonist at human (pKi 8.21) and macaque (pKi 7.81) H4 receptors, a neutral antagonist at dog H4R (pKi 5.79), and a partial agonist at guinea pig (pKi 6.91), rat (pKi 7.91), and mouse (pKi 7.68) H4 receptors [1]. This is in marked contrast to JNJ-7777120, which functions as an equipotent neutral antagonist across human, mouse, and rat H4 receptors with a Ki of approximately 4.5 nM [2]. The partial agonism of adriforant at rodent H4R was initially misinterpreted in recombinant transfectants but subsequently confirmed in primary murine bone marrow-derived mast cells, where adriforant behaves as a competitive antagonist of histamine-induced ERK phosphorylation [3].

Species Pharmacology

Cross-study comparable

Inverse agonist at human H4R, partial agonist at rodent H4R

Species-divergent pharmacology limits direct cross-species extrapolation of rodent model responses

JNJ-7777120: neutral antagonist across species; CRE-β-lactamase reporter assay

Evidence Dimension	Functional effect at recombinant H4 receptors across species (CRE-β-lactamase reporter gene assay)
Target Compound Data	Human: inverse agonist (pKi 8.21); Mouse: partial agonist (pKi 7.68); Rat: partial agonist (pKi 7.91); Dog: antagonist (pKi 5.79)
Comparator Or Baseline	JNJ-7777120: neutral antagonist equipotent at human, mouse, and rat H4R (Ki ~4.5 nM, pA2 = 8.1 across species); >1000-fold selective over H1R, H2R, H3R
Quantified Difference	Adriforant's functional effect qualitatively shifts from inverse agonism (human) to partial agonism (rodent); JNJ-7777120 maintains consistent neutral antagonism across all species tested
Conditions	HEK-293T cells transiently transfected with H4R cDNA from each species; reversal of histamine inhibition of forskolin-stimulated cAMP as functional endpoint (J Med Chem, 2015)

Why This Matters

The species-dependent functional pharmacology means that in vivo efficacy data from mouse or rat models cannot be directly extrapolated to predict human efficacy; researchers using rodent models must account for partial agonism at the target, which may confound interpretation of adriforant's anti-inflammatory effects.

• [1] Tichenor MS, Thurmond RL, Venable JD, et al. Functional Profiling of 2-Aminopyrimidine Histamine H4 Receptor Modulators. J Med Chem. 2015;58(18):7119-7127. PMID: 25993395. (Table 1: species pKi and functional effect for compound 5 / PF-3893787.) View Source
• [2] Jablonowski JA, Grice CA, Chai W, et al. The first potent and selective non-imidazole human histamine H4 receptor antagonists. J Med Chem. 2003;46(19):3957-3960. (JNJ-7777120: equipotent across human, mouse, rat H4R.) View Source
• [3] Uluckan Ö, et al. Adriforant is a functional antagonist of histamine receptor 4 and attenuates itch and skin inflammation in mice. Eur J Pharmacol. 2023;945:175533. PMID: 36690055. (Confirms competitive antagonism in primary murine mast cells despite partial agonism in transfectants.) View Source

Adriforant: Research & Procurement Applications

Translational Biomarker: Eosinophil GAFS Assay

Adriforant hydrochloride is the optimal H4R antagonist for translational pharmacology programs requiring a clinically validated target engagement biomarker. The human whole-blood GAFS assay, in which adriforant completely blocks imetit-induced eosinophil shape change at 30 nM, was specifically developed as a translatable clinical biomarker during the compound's development [1]. This assay-readout pair provides a direct bridge between in vitro pharmacology and human pharmacokinetic-pharmacodynamic modeling that no other H4R antagonist offers [1]. Procurement recommendation: Adriforant hydrochloride (CAS 2096455-90-0) at >99% purity for reproducible biomarker assay calibration.

In Vivo Mouse Models: Itch and Skin Inflammation

For in vivo studies of H4R-mediated itch and skin inflammation, adriforant is the only H4R antagonist with published efficacy in both acute histamine-induced itch and the MC903-induced atopic dermatitis-like skin inflammation model in mice [2]. However, researchers must explicitly account for adriforant's partial agonist activity at mouse and rat H4 receptors (pKi 7.68 and 7.91, respectively), which contrasts with its inverse agonist activity at human H4R (pKi 8.21) [3]. This species-divergent pharmacology makes adriforant most suitable for studies where the primary objective is to benchmark novel H4R ligands against a clinically characterized reference compound, rather than to predict human efficacy from rodent data alone.

Medicinal Chemistry: hERG Optimization Benchmark

Adriforant serves as a defined reference compound for medicinal chemistry programs optimizing H4R antagonists with reduced cardiac ion channel liability. The 2013 study by Andaloussi et al. explicitly used PF-3893787 as the benchmark against which novel pyrido[3,2-d]pyrimidine analogs demonstrated significantly reduced hERG binding while maintaining comparable H4R affinity and target residence time [4]. Procurement of adriforant hydrochloride as a reference standard enables direct head-to-head comparison of hERG liability, binding kinetics, and functional selectivity for new chemical entities, providing a consistent baseline for structure-activity relationship studies.

Reference Standard for H4R Target Validation

For academic researchers and biotechnology companies preparing grant applications or target validation packages, adriforant is the only H4R antagonist with a published, peer-reviewed Phase 2a randomized controlled trial demonstrating statistically significant efficacy on inflammatory skin lesion endpoints (EASI, IGA, SCORAD) in atopic dermatitis patients [5]. The compound's full clinical development history—including the Phase 2b failure that led to program termination—provides a uniquely complete dataset for understanding both the potential and the limitations of H4R monotherapy in inflammatory skin disease [6]. This makes adriforant an indispensable reference for any research program seeking to position a novel H4R antagonist within the existing clinical evidence landscape.

Application

Selection Property

Validation Focus

H4R target engagement biomarker research

Clinically characterized tool with GAFS assay data

Eosinophil shape change assay sensitivity and reproducibility

Rodent model H4R pathway research

Partial agonist at rodent H4R; species-divergent pharmacology

Rodent model response interpretation accounting for partial agonism

H4R antagonist lead optimization: hERG benchmarking

Defined hERG affinity benchmark reference

Comparative hERG binding and target residence time in analog series

H4R target validation package compilation

Only H4R antagonist with published Phase 2a clinical endpoint dataset

Endpoint response context in atopic dermatitis trial for positioning novel ligands

• [1] Tichenor MS, et al. J Med Chem. 2015;58(18):7119-7127. PMID: 25993395. View Source
• [2] Uluckan Ö, et al. Eur J Pharmacol. 2023;945:175533. PMID: 36690055. View Source
• [3] Tichenor MS, et al. J Med Chem. 2015;58(18):7119-7127. Table 1: species cross-functional profiling of PF-3893787. PMID: 25993395. View Source
• [4] Andaloussi M, et al. Bioorg Med Chem Lett. 2013;23(9):2663-2670. PMID: 23558237. View Source
• [5] Werfel T, et al. J Allergy Clin Immunol. 2019;143(5):1830-1837.e4. PMID: 30414855. View Source
• [6] Novartis Q2 2020 Financial Report; FierceBiotech. Novartis dumps Ziarco eczema drug, taking $485M hit. 21 July 2020. AdisInsight drug profile confirming program termination. View Source